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Compound of Interest

Compound Name: Xanthene-9-carboxylic acid

Cat. No.: B120262 Get Quote

This document provides a comprehensive, step-by-step guide for the safe and compliant

disposal of Xanthene-9-carboxylic acid. Adherence to these procedures is critical for ensuring

personnel safety, protecting the environment, and maintaining regulatory compliance within

research and drug development laboratories.

Immediate Safety and Hazard Assessment
Before handling, it is essential to understand the hazards associated with Xanthene-9-
carboxylic acid. This chemical is a combustible solid and poses several health risks.

Hazard Identification: Xanthene-9-carboxylic acid is classified as a hazardous substance

that causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3]

Some safety data sheets also indicate it may be harmful if swallowed.[1]

Personal Protective Equipment (PPE): Proper PPE is mandatory to prevent exposure. All

personnel handling the chemical for disposal must wear the following:

Hand Protection: Chemical-resistant gloves, such as nitrile rubber.[4]

Eye Protection: Safety glasses with side-shields or chemical safety goggles.[4][5]

Body Protection: A standard laboratory coat.[4]

Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved N95 dust

mask or equivalent respirator is required.[1][6]
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Hazard and Regulatory Data
For quick reference, the key hazard classifications and identification numbers for Xanthene-9-
carboxylic acid are summarized below. Disposal must always be conducted in accordance

with federal, state, and local environmental control regulations.[5]

Data Point Value Source

GHS Hazard Statements H315, H319, H335 [2][6]

Hazard Classifications

Skin Irritant (Category 2), Eye

Irritant (Category 2), Specific

Target Organ Toxicity - Single

Exposure (Category 3)

[1][2][3]

Signal Word Warning [1][6]

CAS Number 82-07-5 [6]

Storage Class 11 (Combustible Solids) [6]

Water Hazard Class (WGK)
WGK 3 (highly hazardous for

water)
[6]

Step-by-Step Disposal Protocol
The primary and required method for the disposal of Xanthene-9-carboxylic acid is through a

licensed and approved professional waste disposal service.[4] Do not dispose of this chemical

down the drain or in regular trash.[5][7]

Experimental Protocol: Waste Segregation and Collection

Designate a Waste Container:

Select a container that is chemically compatible with Xanthene-9-carboxylic acid and in

good condition, with a secure, leak-proof screw cap.[7][8] Plastic containers are often

preferred.[9]

The container must be clearly labeled as hazardous waste.
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Label the Container:

Affix a hazardous waste label to the container.

The label must include the full chemical name: "Xanthene-9-carboxylic acid".[4]

Include the CAS number: "82-07-5".[4]

Clearly mark the relevant hazard warnings (e.g., "Irritant," "Combustible Solid").[4]

Collect the Waste:

Carefully transfer solid Xanthene-9-carboxylic acid waste into the designated container.

Avoid creating dust during the transfer.[5]

For cleaning up spills, sweep up the solid material and place it into the waste container.[3]

[4]

Securely close the container lid immediately after adding waste.[8][10]

Store the Waste Container:

Store the sealed waste container in a designated, secondary containment system within a

"Satellite Accumulation Area" (SAA).[8][9]

The storage location must be a cool, dry, and well-ventilated area.[4][5]

Ensure the waste is stored separately and away from incompatible materials, such as

strong oxidizing agents, strong bases, and amines.[1][8]

Arrange for Disposal:

Contact your institution's Environmental Health and Safety (EH&S) department or a

licensed chemical waste disposal contractor to arrange for pickup.[4][9]

Follow all institutional procedures for waste manifest documentation and pickup

scheduling.
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Disposal Workflow Visualization
The following diagram illustrates the procedural flow for the proper disposal of Xanthene-9-
carboxylic acid.
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Workflow for Xanthene-9-carboxylic Acid Disposal

1. Assess Waste & Hazards

2. Wear Required PPE
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Waste Container

Proceed
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Proceed
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Proceed
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Potential Event
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Accumulation Area (SAA)

Proceed
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Final Step

Clean Spill Using PPE &
Collect for Disposal

Action

Contain

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Xanthene-9-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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